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Introduction
Elbaite is a vibrant and complex cyclosilicate mineral belonging to the tourmaline group.[1][2]

Its chemical formula is Na(Li1.5Al1.5)Al6Si6O18(BO3)3(OH)4.[1] Renowned for its extensive

range of colors, elbaite is a significant mineral not only in gemology but also for scientific

research due to its unique crystal structure and physical characteristics.[1][2] This guide

provides an in-depth analysis of the core physical properties of elbaite, complete with

quantitative data and detailed experimental protocols for their determination.

Data Presentation: Physical Properties of Elbaite
The following table summarizes the key physical properties of elbaite, providing a clear and

concise reference for researchers.
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Property Value Notes

Chemical Formula
Na(Li1.5Al1.5)Al6(Si6O18)

(BO3)3(OH)4[1][3]

A sodium, lithium, aluminum

boro-silicate.[1] Forms series

with dravite, fluor-liddicoatite,

and schorl, so ideal

endmember formula is rare.[1]

[4]

Crystal System Trigonal[1][3]

Crystals are typically elongated

prismatic and heavily striated.

[2][4]

Mohs Hardness 7.0 - 7.5[1][2][3][4] Can scratch glass and steel.

Specific Gravity 2.90 - 3.20[1][5][6][7]
This is a moderate specific

gravity for a mineral.[6]

Refractive Index
nω = 1.635–1.650, nε = 1.615–

1.632[1]

Uniaxial negative.[1][8] The

range can be as broad as

1.614 - 1.666.[8][9]

Birefringence 0.014 - 0.032[8] Typically around 0.020.[1]

Cleavage
Poor/Indistinct on {1120} and

{1011}[1][10]

The absence of significant

cleavage enhances its

durability.[6]

Fracture
Sub-conchoidal to uneven[1][2]

[3]

Luster
Vitreous (glassy) to resinous[1]

[3][4][10]

Color

Extremely variable: green, red,

pink, blue, yellow, colorless,

and multicolored[1][2][3]

Color is often due to trace

impurities and can be strongly

pleochroic.[1][3]

Streak White[1][2][3]

Transparency
Transparent to translucent[2]

[3][7]
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Pleochroism Strong[1][3][8]

Appears as different colors or

hues when viewed from

different angles.[5]

Experimental Protocols
Accurate determination of the physical properties of elbaite is crucial for its identification and

characterization. The following are detailed methodologies for key experiments.

Determination of Mohs Hardness
The Mohs scale of mineral hardness characterizes the scratch resistance of various minerals

through the ability of a harder material to scratch a softer material.

Methodology:

Specimen Preparation: Select a fresh, clean, and smooth surface on the elbaite specimen to

be tested.[11]

Reference Minerals: Utilize a set of standard minerals from the Mohs hardness scale (1-10).

Common tools with known hardness can also be used for initial estimates (e.g., fingernail

~2.5, copper penny ~3.5, steel nail ~5.5, glass plate ~5.5).

Scratch Test:

Begin with a mineral of intermediate hardness, such as apatite (hardness 5).

Press the point of the reference mineral firmly against the surface of the elbaite specimen.

[11]

Attempt to create a scratch. If a scratch is produced, the elbaite is softer than the

reference mineral.

If no scratch is produced, the elbaite is harder than the reference mineral.

Wipe the tested surface to ensure an actual scratch has been made and not just a trail of

powdered material.[11]
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Bracketing: Continue the process with minerals of increasing or decreasing hardness to

bracket the hardness of the elbaite specimen. For instance, if apatite (5) does not scratch

the elbaite, try orthoclase (6), and then quartz (7). Since elbaite has a hardness of 7-7.5, it

should scratch quartz but be scratched by topaz (8).

Recording Hardness: The Mohs hardness is recorded as the value between the hardest

mineral it can scratch and the softest mineral that can scratch it.

Determination of Specific Gravity
Specific gravity is the ratio of the density of a mineral to the density of a reference substance,

which is typically water.

Methodology (Hydrostatic Weighing):

Equipment: An analytical balance with a feature for hydrostatic weighing, a beaker of distilled

water, and a thin wire or cradle to suspend the specimen.

Dry Weight (Wair): Weigh the dry elbaite specimen in the air. Record this weight.

Suspended Weight (Wwater):

Place the beaker of distilled water on the balance and tare it to zero.

Suspend the elbaite specimen from the wire or cradle, ensuring it is fully submerged in

the water but not touching the sides or bottom of the beaker.

Record the weight of the submerged specimen. This is the weight of the water displaced

by the mineral.

Calculation: The specific gravity (SG) is calculated using the following formula: SG = Wair /

(Wair - Wwater) Alternatively, a simpler method with a digital scale can be used:

1. Weigh the dry mineral and record the weight.

2. Place a container of water on the scale and zero it.
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3. Suspend the mineral in the water without it touching the bottom or sides and record the

weight.

4. Divide the dry weight by the suspended-in-water weight to get the specific gravity.[12]

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. For anisotropic minerals like elbaite, there will be more than one refractive index.

Methodology (Refractometer):

Equipment: A gemological refractometer, a high refractive index contact liquid (e.g.,

methylene iodide), and a monochromatic light source.

Specimen Preparation: The elbaite specimen must have at least one flat, polished surface.

Calibration: Ensure the refractometer is properly calibrated.

Measurement:

Apply a small drop of the contact liquid onto the hemicylinder of the refractometer.[13]

Place the polished surface of the elbaite specimen onto the liquid drop.

Close the lid of the refractometer to exclude ambient light.

Look through the eyepiece. You will see a light and a dark area. The boundary between

these two areas is the reading for the refractive index.

Since elbaite is doubly refractive, you will observe two different readings as you rotate the

polarizing eyepiece. These correspond to the different refractive indices of the mineral.[14]

Recording Indices: Record the highest and lowest refractive index readings observed during

a full 360° rotation of the specimen on the hemicylinder. For a uniaxial mineral like elbaite,

these will be nω and nε.
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Visualization: Logical Workflow for Elbaite
Identification
The following diagram illustrates a logical workflow for the identification of an unknown mineral

specimen as elbaite based on its key physical properties.

Unknown Mineral
Specimen Mohs Hardness Test Hardness: 7-7.5?

Specific Gravity
MeasurementYes

Not Elbaite

No

SG: 2.9-3.2?

Refractive Index
MeasurementYes

No

RI: ~1.62-1.64?

Visual Inspection:
- Trigonal Crystal Form

- Vitreous Luster
- Striations

Yes

No

Characteristics
Present?

Identified as
Elbaite

Yes

No

Click to download full resolution via product page

Caption: Logical workflow for the identification of elbaite mineral specimens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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